3-{[(5-bromo-2-thienyl)carbonyl]amino}benzoic acid

• IUPAC Name: 3-[(5-bromothiophene-2-carbonyl)amino]benzoic acid
• InChI: InChI=1S/C12H8BrNO3S/c13-10-5-4-9(18-10)11(15)14-8-3-1-2-7(6-8)12(16)17/h1-6H,(H,14,15)(H,16,17)
• InChI Key: HBYQQKKVJBFTPJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)NC(=O)C2=CC=C(S2)Br)C(=O)O
• Molecular Formula: C12H8BrNO3S
• Molecular Weight: 326.17 g/mol

Description

3-{[(5-bromo-2-thienyl)carbonyl]amino}benzoic acid, also known as BTB, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound belongs to the family of benzoic acids and has a molecular formula of C11H7BrNO3S.

Scientific Research Applications

3-{[(5-bromo-2-thienyl)carbonyl]amino}benzoic acid has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-bacterial properties. Additionally, it has been investigated for its potential use in the treatment of Alzheimer's disease and Parkinson's disease.

Mechanism of Action

The mechanism of action of 3-{[(5-bromo-2-thienyl)carbonyl]amino}benzoic acid is not fully understood. However, it has been suggested that it may inhibit the activity of certain enzymes and proteins that are involved in inflammation and tumor growth. Additionally, it may modulate the activity of certain neurotransmitters that are involved in the pathogenesis of Alzheimer's disease and Parkinson's disease.
Biochemical and Physiological Effects:
3-{[(5-bromo-2-thienyl)carbonyl]amino}benzoic acid has been shown to exhibit anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as interleukin-1 beta, interleukin-6, and tumor necrosis factor alpha. It may also inhibit the activity of cyclooxygenase-2, which is an enzyme that plays a key role in the production of prostaglandins, which are involved in the inflammatory response. Additionally, 3-{[(5-bromo-2-thienyl)carbonyl]amino}benzoic acid has been shown to exhibit anti-tumor effects by inducing apoptosis, which is a form of programmed cell death.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-{[(5-bromo-2-thienyl)carbonyl]amino}benzoic acid in lab experiments is its relatively low cost and ease of synthesis. Additionally, it has been shown to exhibit a wide range of biological activities, which makes it a versatile compound for studying various disease states. However, one of the limitations of using 3-{[(5-bromo-2-thienyl)carbonyl]amino}benzoic acid is its relatively low solubility in water, which may limit its use in certain experimental setups.

Future Directions

There are several future directions that could be explored in the study of 3-{[(5-bromo-2-thienyl)carbonyl]amino}benzoic acid. One potential avenue of research is to investigate its potential use in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies could be conducted to elucidate its mechanism of action and to identify potential targets for drug development. Finally, studies could be conducted to investigate its potential use as a lead compound for the development of new anti-inflammatory and anti-tumor drugs.